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Compound of Interest

Compound Name: Tosufloxacin tosylate hydrate

Cat. No.: B1662200

Tosufloxacin Tosylate Hydrate: A Comparative
Clinical Assessment

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the clinical efficacy and safety of
Tosufloxacin tosylate hydrate, a fluoroquinolone antibiotic. Data is presented in comparison
with other relevant antibacterial agents, supported by available experimental evidence.

Mechanism of Action

Tosufloxacin tosylate hydrate exerts its bactericidal effect by inhibiting two essential bacterial
enzymes: DNA gyrase and topoisomerase IV.[1] DNA gyrase is crucial for the negative
supercoiling of bacterial DNA, a process necessary for DNA replication and transcription.[1]
Topoisomerase |V is involved in the separation of interlinked daughter chromosomes after DNA
replication.[1] By inhibiting these enzymes, Tosufloxacin disrupts DNA replication, leading to
bacterial cell death.[1] The tosylate salt form enhances the compound's solubility and stability.

[1]

Below is a diagram illustrating the mechanism of action of Tosufloxacin tosylate hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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